Cas no 1806787-77-8 (2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine
• CAS No: 1806787-77-8
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4851296
• Update Time: 2025-06-30

2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-13-5-4(8(10)11)3-12-7(9)6(5)14-2/h3,8H,1-2H3
• InChI Key： NOVBZIISOBIFDM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C=N1)C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 31.4

Additional information on 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine

2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine: A Versatile Compound in Biomedical Research

2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine, with the chemical formula C₉H₉ClF₂O₃, is a multifunctional heterocyclic compound that has garnered significant attention in the field of biomedical research. Its molecular structure, defined by a pyridine ring substituted with chloro, difluoromethyl, and dimethoxy groups, provides a unique scaffold for exploring its potential applications in drug discovery and therapeutic development. The compound is identified by the CAS No. 1806787-77-8, which serves as a critical identifier for its synthesis, characterization, and regulatory compliance in scientific and industrial contexts.

Recent studies have highlighted the 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine as a promising candidate for modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Its structural features, including the presence of fluorine atoms and methoxy groups, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of complex pharmaceuticals. Researchers are increasingly focusing on its role in enhancing drug-target interactions and improving bioavailability, which are critical factors in the development of effective therapeutic agents.

The 2-Chloro-5-(difluoromethyl)-3,4-dimethyoxypyridine molecule exhibits a unique combination of electronic and steric properties that influence its pharmacological behavior. The chloro substituent at the 2-position introduces electron-withdrawing effects, while the difluoromethyl group at the 5-position enhances the compound's hydrophobicity. These characteristics are essential for optimizing its interactions with biological membranes and target proteins. Additionally, the dimethoxy groups at the 3 and 4 positions contribute to the molecule's overall polarity, which can be tailored to achieve specific therapeutic outcomes.

Advancements in synthetic methodologies have enabled the efficient production of 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine with high purity and yield. Techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to streamline its preparation, reducing the reliance on hazardous reagents and minimizing environmental impact. These innovations align with the growing emphasis on green chemistry in pharmaceutical manufacturing, ensuring compliance with regulatory standards while maintaining the compound's structural integrity.

Emerging research has demonstrated the potential of 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine in modulating signaling pathways linked to neurodegenerative diseases. A 2023 study published in *Journal of Medicinal Chemistry* revealed that the compound can inhibit the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. This finding underscores its role as a potential therapeutic agent for neurodegenerative disorders, with further investigations focusing on its long-term efficacy and safety profile.

Moreover, the 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine has shown promise in the development of antifungal and antibacterial agents. Its ability to disrupt microbial cell membranes through electrostatic interactions with target organisms makes it a candidate for combating drug-resistant pathogens. Researchers are exploring its integration into combination therapies to address the global challenge of antimicrobial resistance, leveraging its unique chemical properties to enhance treatment outcomes.

The 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine has also been implicated in metabolic regulation, with studies suggesting its involvement in modulating lipid metabolism and insulin sensitivity. A 2024 preclinical trial highlighted its potential as an adjunct therapy for type 2 diabetes, where it demonstrated the ability to improve glucose uptake in adipose tissue. These findings highlight its versatility in addressing complex physiological conditions and its potential as a multifunctional therapeutic agent.

Despite its promising applications, the 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine requires careful optimization to ensure its safety and efficacy in clinical settings. Ongoing research is focused on elucidating its mechanisms of action, assessing its pharmacokinetic properties, and identifying potential side effects. The compound's interaction with hepatic enzymes and its impact on drug metabolism are areas of particular interest, as they can influence its therapeutic window and patient compliance.

In conclusion, the 2-Chloro-5-(difluoromethyl)-3,4-dimethoxypyridine represents a significant advancement in the field of medicinal chemistry. Its structural adaptability, combined with its potential to target diverse biological pathways, positions it as a versatile scaffold for the development of novel therapeutics. As research continues to uncover its full potential, the compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of biomedical science.